Cas no 2228583-54-6 (3-2-(1-ethynylcyclopropyl)ethylthiophene)

• Product Name: 3-2-(1-ethynylcyclopropyl)ethylthiophene
• CAS No: 2228583-54-6
• MF: C₁₁H₁₂S
• MW: 176.277981758118
• CID: 6050926
• PubChem ID: 165656378
• Update Time: 2025-10-05

3-2-(1-ethynylcyclopropyl)ethylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-2-(1-ethynylcyclopropyl)ethylthiophene
• 2228583-54-6
• EN300-1783177
• 3-[2-(1-ethynylcyclopropyl)ethyl]thiophene

• Inchi： 1S/C11H12S/c1-2-11(6-7-11)5-3-10-4-8-12-9-10/h1,4,8-9H,3,5-7H2
• InChI Key： NLRXKLYUMYHMHK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1(C#C)CC1

Computed Properties

• Exact Mass: 176.06597156g/mol
• Monoisotopic Mass: 176.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-2-(1-ethynylcyclopropyl)ethylthiophene

Research Update on 2228583-54-6 and 3-2-(1-ethynylcyclopropyl)ethylthiophene in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecules such as 2228583-54-6 and 3-2-(1-ethynylcyclopropyl)ethylthiophene in drug discovery and development. These compounds have garnered attention due to their unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on these molecules, focusing on their synthesis, biological activity, and implications for future research.

The compound 2228583-54-6, a chemically synthesized small molecule, has been investigated for its role as a modulator in various biological pathways. Recent studies indicate its potential in targeting specific enzymes involved in inflammatory and oncogenic processes. Meanwhile, 3-2-(1-ethynylcyclopropyl)ethylthiophene, a derivative with a thiophene core, has shown promise in the development of novel therapeutics due to its ability to interact with key protein targets. The combination of these molecules in research underscores the growing interest in leveraging their synergistic effects for enhanced pharmacological outcomes.

Methodologically, researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the structural characteristics of these compounds. Computational modeling has further aided in predicting their binding affinities and interactions with biological targets. Experimental data from in vitro and in vivo studies suggest that both molecules exhibit favorable pharmacokinetic profiles, including stability and bioavailability, which are critical for their transition into clinical trials.

One of the key findings from recent research is the identification of 2228583-54-6 as a potent inhibitor of a specific kinase pathway implicated in autoimmune diseases. This discovery opens new avenues for the development of targeted therapies with reduced off-target effects. Similarly, 3-2-(1-ethynylcyclopropyl)ethylthiophene has demonstrated efficacy in preclinical models of neurodegenerative disorders, where its ability to cross the blood-brain barrier has been particularly noteworthy. These results highlight the therapeutic potential of these compounds in addressing unmet medical needs.

In conclusion, the ongoing research on 2228583-54-6 and 3-2-(1-ethynylcyclopropyl)ethylthiophene underscores their importance in the chemical biology and pharmaceutical landscape. The integration of structural analysis, computational predictions, and experimental validation has provided a robust foundation for their further development. Future studies should focus on optimizing their pharmacological properties and exploring their applications in combination therapies. This briefing serves as a valuable resource for researchers and industry professionals seeking to stay abreast of the latest developments in this dynamic field.